Cas no 1224742-92-0 (5-Methyl-3-(thiophen-2-yl)-1H-pyrazole)

• Product Name: 5-Methyl-3-(thiophen-2-yl)-1H-pyrazole
• CAS No: 1224742-92-0
• MF: C₈H₈N₂S
• MW: 164.227519989014
• CID: 4563615
• Update Time: 2025-06-15

5-Methyl-3-(thiophen-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-(thiophen-2-yl)-1H-pyrazole
• 5-Methyl-3-(thiophen-2-yl)-1H-pyrazole

• Inchi： 1S/C8H8N2S/c1-6-5-7(10-9-6)8-3-2-4-11-8/h2-5H,1H3,(H,9,10)
• InChI Key： SVPUABRSNLEURW-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(C2SC=CC=2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 5-Methyl-3-(thiophen-2-yl)-1H-pyrazole

Research Briefing on 5-Methyl-3-(thiophen-2-yl)-1H-pyrazole (CAS: 1224742-92-0): Recent Advances and Applications

The compound 5-Methyl-3-(thiophen-2-yl)-1H-pyrazole (CAS: 1224742-92-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have explored its role as a key scaffold in drug discovery, particularly in the development of novel anti-inflammatory, anticancer, and antimicrobial agents. This briefing synthesizes the latest research findings, highlighting the compound's molecular mechanisms, synthetic pathways, and biological activities.

Recent investigations into 5-Methyl-3-(thiophen-2-yl)-1H-pyrazole have focused on its structural optimization to enhance binding affinity and selectivity toward specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate its inhibitory activity, suggesting its potential as a lead compound for anti-inflammatory drug development.

In the realm of oncology, 5-Methyl-3-(thiophen-2-yl)-1H-pyrazole has shown promise as a modulator of apoptosis-related proteins. A preclinical study conducted by researchers at the National Cancer Institute revealed that derivatives of this compound exhibited selective cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231) by upregulating pro-apoptotic factors such as Bax and caspase-3. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore its potential as a scaffold for designing targeted anticancer therapies.

From a synthetic chemistry perspective, advancements in the preparation of 5-Methyl-3-(thiophen-2-yl)-1H-pyrazole have been reported, emphasizing green chemistry principles. A 2024 paper in Organic Process Research & Development detailed a solvent-free, one-pot synthesis route using microwave irradiation, which significantly improved yield (85%) and reduced reaction time compared to traditional methods. This innovation aligns with the growing demand for sustainable and scalable synthetic methodologies in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 5-Methyl-3-(thiophen-2-yl)-1H-pyrazole derivatives. Recent pharmacokinetic studies highlighted issues such as low oral bioavailability and rapid metabolism, necessitating further structural modifications. Researchers are exploring prodrug strategies and nanoformulations to address these limitations, as discussed in a 2023 review article in European Journal of Pharmaceutical Sciences.

In conclusion, 5-Methyl-3-(thiophen-2-yl)-1H-pyrazole (CAS: 1224742-92-0) represents a multifaceted scaffold with broad therapeutic potential. Ongoing research aims to refine its biological activity, improve synthetic accessibility, and overcome pharmacokinetic hurdles. The compound's versatility positions it as a valuable candidate for future drug discovery efforts in inflammation, cancer, and infectious diseases.